Cas no 6851-48-5 (6-bromo-2-{5-[4-(1-methylpropyl)phenyl]furan-2-yl}quinoline-4-carboxylate)

6-bromo-2-{5-[4-(1-methylpropyl)phenyl]furan-2-yl}quinoline-4-carboxylate structure
6851-48-5 structure
Product Name:6-bromo-2-{5-[4-(1-methylpropyl)phenyl]furan-2-yl}quinoline-4-carboxylate
CAS No:6851-48-5
MF:C24H19BrNO3
MW:449.316565752029
CID:1728481
PubChem ID:5226949
Update Time:2025-04-21

6-bromo-2-{5-[4-(1-methylpropyl)phenyl]furan-2-yl}quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2-{5-[4-(1-methylpropyl)phenyl]furan-2-yl}quinoline-4-carboxylate
    • 6-bromo-2-[5-(4-butan-2-ylphenyl)furan-2-yl]quinoline-4-carboxylate
    • DTXSID70411503
    • 6851-48-5
    • 6-Bromo-2-{5-[4-(butan-2-yl)phenyl]furan-2-yl}quinoline-4-carboxylate
    • Inchi: 1S/C24H20BrNO3/c1-3-14(2)15-4-6-16(7-5-15)22-10-11-23(29-22)21-13-19(24(27)28)18-12-17(25)8-9-20(18)26-21/h4-14H,3H2,1-2H3,(H,27,28)/p-1
    • InChI Key: PDQQOZRSQGPCBV-UHFFFAOYSA-M
    • SMILES: BrC1C=CC2=C(C=1)C(C(=O)[O-])=CC(C1=CC=C(C3C=CC(=CC=3)C(C)CC)O1)=N2

Computed Properties

  • Exact Mass: 448.05487
  • Monoisotopic Mass: 448.054831
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2
  • XLogP3: 7.1

Experimental Properties

  • Boiling Point: 577.8°C at 760 mmHg
  • Flash Point: 303.2°C
  • PSA: 66.16
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